2-[1-(4-Fluorobenzyl)piperidin-4-yl]ethylamine

• Molecular Formula: C14H21FN2
• Molecular Weight: 236.33 g/mol
• IUPAC Name: 2-[1-[(4-fluorophenyl)methyl]piperidin-4-yl]ethanamine
• InChI: InChI=1S/C14H21FN2/c15-14-3-1-13(2-4-14)11-17-9-6-12(5-8-16)7-10-17/h1-4,12H,5-11,16H2
• InChI Key: AZXFJWSJRJRCSK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCN)CC2=CC=C(C=C2)F

Description

2-[1-(4-Fluorobenzyl)piperidin-4-yl]ethylamine is a useful research compound. Its molecular formula is C14H21FN2 and its molecular weight is 236.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-[2-[1-(4-fluorobenzyl)piperidin-4-yl]ethyl]phthalimide (12.7 g) and hydrazine hydrate (2.02 ml) in ethanol (150 ml) was refluxed for 2 hours. After cooling to room temperature, the mixture was evaporated in vacuo. The residue was chromatographed on alumina eluting with chloroform and the fractions containing the object product were collected and evaporated to give 2-[1-(4-fluorobenzyl)piperidin-4-yl]ethylamine (4.5 g) as an oil.